Cas no 86137-05-5 (2,2'-Bipyridine, 4-heptadecyl-4'-methyl-)

2,2'-Bipyridine, 4-heptadecyl-4'-methyl- structure
86137-05-5 structure
Product Name:2,2'-Bipyridine, 4-heptadecyl-4'-methyl-
CAS No:86137-05-5
MF:C28H44N2
MW:408.66236782074
CID:662563
PubChem ID:3718460
Update Time:2025-04-19

2,2'-Bipyridine, 4-heptadecyl-4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bipyridine, 4-heptadecyl-4'-methyl-
    • 2-(4-heptadecylpyridin-2-yl)-4-methylpyridine
    • DTXSID20395460
    • 86137-05-5
    • SCHEMBL15819664
    • 4-heptadecyl-4'-methyl-2,2'-bipyridyl
    • Inchi: 1S/C28H44N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-20-22-30-28(24-26)27-23-25(2)19-21-29-27/h19-24H,3-18H2,1-2H3
    • InChI Key: MEQOSSABIMNAFU-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1C1C=C(C)C=CN=1)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 408.35
  • Monoisotopic Mass: 408.35
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 17
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 25.8Ų
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